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Compound of Interest

Compound Name: 1-Chloro-2-propanol

CAS No.: 68187-19-9

Cat. No.: B7770421

Get Quote

An In-Depth Technical Guide to the Physical Properties of 1-Chloro-2-propanol

Introduction: The Profile of a Versatile Chlorohydrin
1-Chloro-2-propanol (CAS No. 127-00-4), also known as propylene chlorohydrin, is a

significant chemical intermediate in organic synthesis.[1][2] As a member of the chlorohydrin

family, it is a bifunctional molecule containing both a chlorine atom and a hydroxyl group,

making it a versatile precursor for various chemical transformations.[3] It is primarily recognized

for its role as an intermediate in the production of propylene oxide, a key monomer for

polyurethanes and propylene glycol.[1][2]

This guide offers a detailed examination of two fundamental physical properties of 1-Chloro-2-
propanol: its boiling point and density. For researchers and chemical engineers, a precise

understanding of these properties is critical for process design, purification, reaction monitoring,

and safety assessments. It is important to note that commercial 1-Chloro-2-propanol often

exists as a mixture with its isomer, 2-chloro-1-propanol.[1] This guide will focus on the primary

isomer, 1-Chloro-2-propanol.
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Chemical Identity
IUPAC Name: 1-Chloropropan-2-ol[4]

Molecular Formula: C₃H₇ClO[4][5]

Molecular Weight: 94.54 g/mol [4][6]

Structure: CH₃CH(OH)CH₂Cl[7]

Appearance: Colorless to light yellow liquid.[2][8][9]

Core Physical Properties of 1-Chloro-2-propanol
The boiling point and density are quintessential parameters that define the physical state and

behavior of a liquid. These properties are intrinsic to the compound's molecular structure—

influenced by factors such as molecular weight, intermolecular forces (like hydrogen bonding

due to the hydroxyl group), and molecular geometry.

Data Summary: Boiling Point and Density
The following table summarizes the reported values for the boiling point and density of 1-
Chloro-2-propanol from various authoritative sources.
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Physical Property Reported Value(s) Conditions Source(s)

Boiling Point 126-127 °C
Atmospheric Pressure

(lit.)
[1][2][8]

127 °C 760 mmHg [4][7]

127.4 °C Not Specified [10]

128 °C Not Specified [5]

132 °C Not Specified

Density 1.111 g/mL at 25 °C (lit.) [1][2][8]

1.115 g/mL at 20/20 °C [10]

1.11 g/cm³ Not Specified [11]

1.1154 g/mL Not Specified [4]

Boiling Point: A Measure of Volatility
The boiling point is the temperature at which a liquid's vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor. It is a critical parameter for

distillation-based purification and for defining the conditions required to maintain the compound

in its liquid state during a reaction.

Experimental Determination of Boiling Point
The determination of a precise boiling point is a fundamental laboratory technique. The method

described here is a standard distillation setup, which provides a reliable value for the boiling

point at atmospheric pressure.

Protocol:

Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a

distillation head with a port for a thermometer, a condenser, and a receiving flask.

Sample Preparation: Place a sample of 1-Chloro-2-propanol (approximately 2/3 full) into

the round-bottom flask along with a few boiling chips to ensure smooth boiling.
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Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side-arm leading to the condenser. This ensures that the measured

temperature is that of the vapor in equilibrium with the boiling liquid.

Heating: Gently heat the flask using a heating mantle. The heating rate should be controlled

to allow for a slow and steady distillation rate, typically 1-2 drops per second into the

receiving flask.

Data Collection: Record the temperature when the first drop of distillate is collected and

monitor the temperature throughout the distillation. A stable temperature reading during the

collection of the bulk of the distillate is recorded as the boiling point.

Pressure Correction: The observed boiling point is dependent on the ambient atmospheric

pressure. If the pressure is not exactly 760 mmHg, a pressure correction may be necessary

for high-precision work.

Density: A Signature of Molecular Packing
Density is the mass of a substance per unit volume. It is an essential property for mass-to-

volume conversions, fluid dynamics calculations in chemical processing, and as an indicator of

substance purity.

Experimental Determination of Density
The use of a pycnometer, or specific gravity bottle, is a highly accurate method for determining

the density of a liquid.

Protocol:

Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a known volume.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer (m₁).

Filling with Sample: Fill the pycnometer with 1-Chloro-2-propanol, ensuring no air bubbles

are trapped. Place the stopper and allow any excess liquid to overflow through the capillary.

Temperature Equilibration: Submerge the filled pycnometer in a constant temperature water

bath (e.g., 20 °C or 25 °C) until the liquid has reached thermal equilibrium.[8][10]
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Mass of Filled Pycnometer: Carefully dry the outside of the pycnometer and weigh it (m₂).

Calibration with Water: Repeat steps 3-5 using deionized water. Record the mass of the

pycnometer filled with water (m₃).

Calculation:

Mass of the sample = m₂ - m₁

Mass of water = m₃ - m₁

Volume of the pycnometer (V) = (m₃ - m₁) / ρ_water (where ρ_water is the known density

of water at the experimental temperature).

Density of the sample (ρ_sample) = (m₂ - m₁) / V

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the experimental characterization of the

boiling point and density of a liquid sample such as 1-Chloro-2-propanol.
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Caption: Workflow for the determination of boiling point and density.

Conclusion
The boiling point and density of 1-Chloro-2-propanol are well-defined physical properties, with

literature values for boiling point clustering around 127 °C and density at approximately 1.11

g/mL at ambient temperatures.[1][2][4][5][7][8][10][11] These constants are fundamental for the
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safe handling, purification, and application of this compound in research and industrial settings.

The experimental protocols outlined in this guide provide a framework for the accurate and

reliable determination of these properties, ensuring data integrity for drug development and

chemical synthesis applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

